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Compound of Interest

Compound Name: Azepinomyecin

Cat. No.: B1194030

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical structure, properties,
and biological activity of Azepinomycin, a naturally occurring compound with potential
therapeutic applications. The information is curated for professionals in the fields of chemical
biology, pharmacology, and drug discovery.

Chemical Identity and Structure

Azepinomyecin is a heterocyclic compound first identified as an antitumor antibiotic produced
by Streptomyces species.[1] Its chemical structure is characterized by an imidazo[4,5-e][1]
[2]diazepin-8-one core.

The key chemical identifiers for Azepinomycin are summarized in the table below for easy
reference.
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Identifier Value Source

6-hydroxy-4,5,6,7-tetrahydro-
IUPAC Name 1H-imidazo[4,5-€e][1] PubChem

[2]diazepin-8-one

Molecular Formula CeHsN4O2 PubChem
CAS Number 89354-15-4 PubChem
Molecular Weight 168.15 g/mol PubChem
PubChem CID 128950 PubChem

Below is a diagram illustrating the key chemical identifiers of Azepinomycin.
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Key Identifiers of Azepinomycin

Azepinomycin

l

IUPAC Name: .

Molecular Formula: CAS Number: Molecular Weight:

idazols 5-el Aiasepin-&.one - -
Emidazo[4,5-e][1,4]diazepin-8-one CeHsN4O2 89354-15-4 168.15 g/mol

Inhibitory Action of Azepinomycin

Substrate Inhibits

Guanase

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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